Isometheptene mucate
Isometheptene mucate
Brand Name:
Vulcanchem
CAS No.:
7492-31-1
VCID:
VC21124881
InChI:
InChI=1S/C9H19N.C6H10O8/c1-8(2)6-5-7-9(3)10-4;7-1(3(9)5(11)12)2(8)4(10)6(13)14/h6,9-10H,5,7H2,1-4H3;1-4,7-10H,(H,11,12)(H,13,14)/t;1-,2+,3+,4-
SMILES:
CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Molecular Formula:
C15H29NO8
Molecular Weight:
351.39 g/mol
Isometheptene mucate
CAS No.: 7492-31-1
Cat. No.: VC21124881
Molecular Formula: C15H29NO8
Molecular Weight: 351.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7492-31-1 |
|---|---|
| Molecular Formula | C15H29NO8 |
| Molecular Weight | 351.39 g/mol |
| IUPAC Name | N,6-dimethylhept-5-en-2-amine;(2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid |
| Standard InChI | InChI=1S/C9H19N.C6H10O8/c1-8(2)6-5-7-9(3)10-4;7-1(3(9)5(11)12)2(8)4(10)6(13)14/h6,9-10H,5,7H2,1-4H3;1-4,7-10H,(H,11,12)(H,13,14)/t;1-,2+,3+,4- |
| Standard InChI Key | HZEDCQLNSYIOTE-OPDGLEOBSA-N |
| Isomeric SMILES | CC(CCC=C(C)C)NC.[C@@H]([C@@H]([C@H](C(=O)O)O)O)([C@@H](C(=O)O)O)O |
| SMILES | CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O |
| Canonical SMILES | CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O |
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